Cas no 872088-03-4 (1-(6-Chloropyridin-3-yl)propan-1-one)
872088-03-4 structure
Product Name:1-(6-Chloropyridin-3-yl)propan-1-one
CAS No:872088-03-4
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD08437180
CID:719425
PubChem ID:21698299
Update Time:2024-10-26
1-(6-Chloropyridin-3-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Chloropyridin-3-yl)propan-1-one
- 1-PROPANONE,1-(6-CHLORO-3-PYRIDINYL)-
- CS-0342692
- 1-(6-CHLORO-3-PYRIDINYL)-1-PROPANONE
- 1-(6-Chloro-pyridin-3-yl)-propan-1-one
- 872088-03-4
- AKOS006288401
- AS-47300
- SB39237
- F13171
- UEASVECCOHTXTK-UHFFFAOYSA-N
- MFCD08437180
- J-503467
- DTXSID00617071
- FT-0734061
- 2-Chloro-5-propanoylpyridine
- SCHEMBL1877325
- DB-013733
-
- MDL: MFCD08437180
- Inchi: 1S/C8H8ClNO/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5H,2H2,1H3
- InChI Key: UEASVECCOHTXTK-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(CC)=O
Computed Properties
- Exact Mass: 169.029
- Monoisotopic Mass: 169.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 2
Experimental Properties
- Density: 1.189
- Boiling Point: 292.5°C at 760 mmHg
- Flash Point: 130.7°C
- Refractive Index: 1.527
1-(6-Chloropyridin-3-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029182390-1g |
1-(6-Chloropyridin-3-yl)propan-1-one |
872088-03-4 | 95% | 1g |
$539.55 | 2023-08-31 | |
| TRC | C597878-10mg |
1-(6-Chloropyridin-3-yl)propan-1-one |
872088-03-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597878-50mg |
1-(6-Chloropyridin-3-yl)propan-1-one |
872088-03-4 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C597878-100mg |
1-(6-Chloropyridin-3-yl)propan-1-one |
872088-03-4 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM171155-1g |
1-(6-Chloro-pyridin-3-yl)-propan-1-one |
872088-03-4 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM171155-5g |
1-(6-Chloro-pyridin-3-yl)-propan-1-one |
872088-03-4 | 95% | 5g |
$2010 | 2021-08-05 | |
| abcr | AB287012-1 g |
1-(6-Chloropyridin-3-yl)propan-1-one, 95%; . |
872088-03-4 | 95% | 1g |
€904.60 | 2023-04-26 | |
| Chemenu | CM171155-1g |
1-(6-Chloro-pyridin-3-yl)-propan-1-one |
872088-03-4 | 95% | 1g |
$547 | 2023-01-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0677-1g |
1-(6-Chloro-pyridin-3-yl)-propan-1-one |
872088-03-4 | 97% | 1g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 69R0677-5g |
1-(6-Chloro-pyridin-3-yl)-propan-1-one |
872088-03-4 | 97% | 5g |
16893CNY | 2021-05-08 |
1-(6-Chloropyridin-3-yl)propan-1-one Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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